Cas no 913650-33-6 (2-(5-Chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid)
913650-33-6 structure
Product Name:2-(5-Chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid
CAS No:913650-33-6
MF:C11H8ClNO3S
MW:269.704120635986
CID:2129012
Update Time:2023-08-04
2-(5-Chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(5-chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid
- 2-[(5-chloro-2-hydroxyphenyl)methyl]-1,3-thiazole-4-carboxylic acid
- OYDRXJOODNECLC-UHFFFAOYSA-N
- Y6491
- 2-(5-Chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid
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- Inchi: 1S/C11H8ClNO3S/c12-7-1-2-9(14)6(3-7)4-10-13-8(5-17-10)11(15)16/h1-3,5,14H,4H2,(H,15,16)
- InChI Key: OYDRXJOODNECLC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)CC1=NC(C(=O)O)=CS1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- Topological Polar Surface Area: 98.7
2-(5-Chloro-2-hydroxybenzyl)thiazole-4-carboxylic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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